Cas no 15125-87-8 (Isopropyl 2-hydroxy-5-iodobenzoate)

• Product Name: Isopropyl 2-hydroxy-5-iodobenzoate
• CAS No: 15125-87-8
• MF: C₁₀H₁₁IO₃
• MW: 306.097015619278
• CID: 1030729
• PubChem ID: 19423422
• Update Time: 2025-07-18

Isopropyl 2-hydroxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 2-hydroxy-5-iodobenzoate
• LogP
• propan-2-yl 2-hydroxy-5-iodobenzoate
• SCHEMBL8067198
• RBOQHPLFKLNTKX-UHFFFAOYSA-N
• DB-063888
• A809144
• 15125-87-8
• Isopropyl2-hydroxy-5-iodobenzoate
• AKOS015841683
• DTXSID40598698

• MDL： MFCD11112860
• Inchi： 1S/C10H11IO3/c1-6(2)14-10(13)8-5-7(11)3-4-9(8)12/h3-6,12H,1-2H3
• InChI Key： RBOQHPLFKLNTKX-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(=O)OC(C)C)O

Computed Properties

• Exact Mass: 305.97483
• Monoisotopic Mass: 305.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.689
• Boiling Point: 330.6°C at 760 mmHg
• Flash Point: 153.8°C
• Refractive Index: 1.6
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Isopropyl 2-hydroxy-5-iodobenzoate

Isopropyl 2-hydroxy-5-iodobenzoate (CAS No. 15125-87-8): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Isopropyl 2-hydroxy-5-iodobenzoate, identified by its CAS number 15125-87-8, is a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its isopropyl substituent and the presence of both hydroxyl and iodine functional groups on a benzoate backbone, has garnered considerable attention due to its versatile reactivity and potential applications in synthetic chemistry, drug discovery, and material science.

The structural features of Isopropyl 2-hydroxy-5-iodobenzoate make it a valuable intermediate in the synthesis of more complex molecules. The iodine atom at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures prevalent in many biologically active compounds. Additionally, the hydroxyl group at the 2-position allows for modifications through esterification, etherification, or oxidation, enabling the creation of diverse derivatives with tailored properties.

In recent years, the demand for specialized building blocks like Isopropyl 2-hydroxy-5-iodobenzoate has surged due to advancements in drug development methodologies. The compound's ability to serve as a precursor for various pharmacophores has been leveraged in the design of novel therapeutic agents. For instance, researchers have utilized this molecule to synthesize inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The< strong>isopropyl group, in particular, contributes to the lipophilicity of the resulting compounds, which is often a critical factor in their pharmacokinetic profiles.

The benzoate core itself is well-documented for its role in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of an iodine atom at the 5-position enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack and thus facilitating further derivatization. This characteristic has been exploited in the development of photoactive compounds and materials with unique electronic properties.

Recent studies have highlighted the utility of Isopropyl 2-hydroxy-5-iodobenzoate in the synthesis of organic electronic materials. The combination of electron-withdrawing groups (such as the carboxylic acid moiety) and electron-donating substituents (like the hydroxyl group) creates a balance that can influence charge transport properties. Researchers have incorporated this compound into π-conjugated systems to develop organic semiconductors with potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The< strong>hydroxyl group also plays a crucial role in modulating solubility and bioavailability, which are essential considerations in pharmaceutical design. By modifying this group or introducing additional polar functionalities, chemists can fine-tune the solubility profile of drug candidates, improving their absorption and distribution within biological systems. This flexibility has made Isopropyl 2-hydroxy-5-iodobenzoate a preferred choice for medicinal chemists seeking to optimize their lead compounds.

In conclusion, Isopropyl 2-hydroxy-5-iodobenzoate (CAS No. 15125-87-8) is a multifaceted compound with broad applications across chemical biology and medicinal chemistry. Its unique structural features enable diverse synthetic transformations, making it indispensable for constructing complex molecules with potential therapeutic value. As research continues to uncover new methodologies for utilizing this intermediate, its significance is expected to grow further, driving innovation in both academic and industrial settings.